Cas no 132098-59-0 (2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline)

• Product Name: 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline
• CAS No: 132098-59-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD00192295
• CID: 859736
• PubChem ID: 24866074
• Update Time: 2025-11-06

2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane
• (S,S)-2,2'-METHYLENEBIS(4-PHENYL-2-OXAZOLINE)
• 2,2′-Methylenebis[(4S)-4-phenyl-2-oxazoline],(S,S)-2,2′-Methylenebis(4-phenyl-2-oxazoline)
• 4(S,S)-2,2'-METHYLENEBIS(4-PHENYL-2-OXAZOLINE)
• 2,2′-Methylenebis[(4S)-4-phenyl-2-oxazoline]
• 2,2'-Methylenebis[(4S)-4-phenyl-2-oxazoline]
• (4S)-i-PrBoxH
• (R,R)-4,4'-diisopropyl-2,2'-methylenebis(1,3-oxazoline)
• 2,2'-(methylene)bis[(4S)-4-phenyl-4,5-dihydro-2-oxazole]
• 2,2-bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methane
• 2,2'-methylenebis[(4S)-4-isopropyl-4,5-dihydrooxazole]
• 2,2'-methylenebis[(4S)-4-phenyl-4,5-dihydro-2-oxazole]
• bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)met
• BIS[(4S)-(1-METHYLETHYL)OXAZOLIN-2-YL]METHANE
• CTK4B7548
• KEHOIBBPRFRZFW-GHMZBOCLSA-
• Bis((4S)-4,5-dihydro-4-phenyloxazol-2-yl)methane
• (S,S)-2,2''-METHYLENEBIS(4-PHENYL-2-OXAZOLINE) 97+%
• (4S,4'S)-2,2'-methylenebis[4,5-dihydro-4-phenyl-Oxazole
• 2,2 inverted exclamation marka-Methylenebis[(4S)-4-phenyl-2-oxazoline]
• Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4S,4'S)-
• AKOS016010025
• MFCD00192295
• D94481
• AS-70918
• SCHEMBL820194
• CS-W009934
• (4S)-4-phenyl-2-[[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methyl]-4,5-dihydro-1,3-oxazole
• (4S)-4-phenyl-2-{[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methyl}-4,5-dihydro-1,3-oxazole
• (S,S)-2,2/'-METHYLENEBIS(4-PHENYL-2-OXAZOLINE)
• 132098-59-0
• 2,2'-Methylenebis[(4S)-4-phenyl-2-oxazoline], 97%
• 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline

• MDL： MFCD00192295
• Inchi： 1S/C19H18N2O2/c1-3-7-14(8-4-1)16-12-22-18(20-16)11-19-21-17(13-23-19)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2/t16-,17-/m1/s1
• InChI Key： IUFHJPXOLHSJTC-IAGOWNOFSA-N
• SMILES： O1C(CC2=N[C@@H](C3C=CC=CC=3)CO2)=N[C@@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.28 g/mL at 25 °C(lit.)
• Boiling Point: 131-134 °C/0.01 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.586(lit.)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 43.18
• LogP: 2.58770
• Optical Activity: [α]20/D ~−90°, c = 1 in ethanol

2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline

Introduction to 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline (CAS No. 132098-59-0) and Its Emerging Applications in Chemical Biology

2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline (CAS No. 132098-59-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of oxazoline derivatives, which are known for their versatility in catalysis, polymer chemistry, and pharmaceutical applications. The presence of the 4S configuration in its molecular framework underscores its stereochemical significance, making it a valuable candidate for research in enantioselective synthesis and chiral catalysis.

The molecular structure of 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline consists of a methylene bridge connecting two phenyl-substituted oxazoline units. The 4S configuration implies that the sulfur atom in each oxazoline ring is arranged in a specific stereochemical orientation, which can influence the compound's reactivity and interaction with biological systems. This stereochemical control is particularly important in pharmaceutical development, where the enantiomeric purity of compounds can significantly impact their efficacy and safety.

Recent advancements in the field of organocatalysis have highlighted the potential of oxazoline derivatives as efficient catalysts for asymmetric transformations. 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline has been investigated as a ligand in transition metal-catalyzed reactions, where its chiral environment facilitates high enantioselectivity. For instance, studies have demonstrated its utility in the asymmetric hydrogenation of ketones and imines, yielding products with high enantiomeric excess (ee). These findings align with the broader trend in synthetic chemistry toward developing sustainable and efficient catalytic systems.

Beyond catalysis, 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline has shown promise in polymer science. Oxazoline monomers can be polymerized to form polymers with tailored properties, including biodegradability and biocompatibility. The phenyl substituents in this compound contribute to enhanced thermal stability and mechanical strength of the resulting polymers. Such materials are increasingly relevant in medical applications, such as drug delivery systems and tissue engineering scaffolds, where controlled degradation rates and biocompatibility are critical.

In the realm of pharmaceutical research, 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline has been explored as a building block for novel therapeutic agents. Its ability to act as a chiral auxiliary or ligand suggests potential applications in the synthesis of enantiomerically pure drugs that exhibit improved pharmacokinetic profiles. Additionally, the oxazoline scaffold has been implicated in interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for structure-based drug design. Recent computational studies have predicted that derivatives of this compound may interact with specific amino acid residues in target proteins, modulating their activity.

The synthesis of 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline presents an intriguing challenge due to its stereochemically demanding structure. Current methodologies involve multi-step synthetic routes that require precise control over reaction conditions to achieve high yields and enantiopurity. Advances in asymmetric synthesis techniques have enabled more efficient access to this compound, reducing reliance on expensive chiral auxiliaries. For example, enzymatic resolutions or biocatalytic transformations have been employed to obtain the desired 4S configuration with minimal racemization.

The growing interest in 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline is also driven by its potential applications in materials science. Functionalized oxazoline polymers exhibit unique properties such as stimuli-responsive behavior and tunable solubility. These characteristics make them suitable for advanced materials like smart coatings or self-healing polymers. Furthermore, the incorporation of bioactive moieties into these polymers could lead to novel biomedical materials with targeted functionalities.

Evaluation of 2,2′-Methylenebis(4S)-4-phenyl-2-oxazoline in biological assays has revealed interesting interactions with cellular components. Preliminary studies suggest that certain derivatives may exhibit inhibitory effects on specific enzymes involved in metabolic pathways relevant to diseases such as cancer or inflammation. While further research is needed to fully elucidate these mechanisms, these findings underscore the compound's potential as a lead molecule for drug discovery programs.

The future direction of research on CAS No. 132098-59-0 will likely focus on expanding its utility across multiple disciplines. Collaborative efforts between synthetic chemists and biologists will be essential to develop new applications for this compound. Additionally, computational modeling will play a crucial role in predicting structural modifications that enhance its functionality while minimizing unwanted side effects.

In conclusion, 2 , 2 ′ - Methylenebis ( 4 S ) - 4 - phenyl - 2 - oxazoline represents a fascinating compound with broad applications spanning catalysis , polymer science , and pharmaceuticals . Its unique structural features , particularly the 4 S configuration , make it a compelling subject for further investigation . As research progresses , we can expect to see increasingly innovative uses for this versatile chemical building block , contributing significantly to advancements across multiple scientific fields .